Single crystalline Pt nanotubes with superior electrocatalytic stability†

Journal of Materials Chemistry Pub Date: 2012-07-10 DOI: 10.1039/C2JM32508J

Abstract

A facile and reliable method has been developed to synthesize single crystalline Pt nanotubes (S-PtNTs) with Pt (111) dominated facets. It is verified that the Pt (111) dominated facets in S-PtNTs play a crucial role in improving the catalytic stability for the methanol oxidation reaction (MOR) and the oxygen reduction reaction (ORR).

Graphical abstract: Single crystalline Pt nanotubes with superior electrocatalytic stability
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